2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-4-phenylbutanoic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-4-phenylbutanoic acid
• InChI: InChI=1S/C25H23NO5/c27-22(14-16-8-2-1-3-9-16)23(24(28)29)26-25(30)31-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21-23,27H,14-15H2,(H,26,30)(H,28,29)
• InChI Key: AVWRDMWEWHYRJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O
• Molecular Formula: C25H23NO5
• Molecular Weight: 417.5 g/mol

Description

This compound is a glutamic acid derivative. Amino acids and amino acid derivatives have been commercially used as ergogenic supplements.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as NMR, HPLC, LC-MS, UPLC, and more. The molecular weight of a similar compound is 341.36.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 341.36, and it is a solid at room temperature. It has a boiling point of 602.6°C at 760 mmHg.

Scientific Research Applications

Applications in Synthetic Chemistry

Research on related fluorenyl compounds highlights their significance in synthetic chemistry, particularly in peptide synthesis. N,O-Bis-Fmoc (fluoren-9-ylmethoxycarbonyl) derivatives are utilized as intermediates for peptides with reversibly protected peptide bonds, aiding in inhibiting interchain association during solid-phase peptide synthesis (Johnson, Quibell, Owen, & Sheppard, 1993). This technique is crucial for producing peptides with "difficult sequences," showcasing the role of fluorenyl derivatives in overcoming synthesis challenges.

Nanotechnology and Material Science

In the realm of nanotechnology, fluorenyl-methoxycarbonyl-protected amino acids serve as surfactants for carbon nanotubes (CNTs), promoting homogeneous aqueous dispersions. These compounds can be converted into enzymatically activated surfactants, facilitating on-demand dispersion under physiological conditions (Cousins et al., 2009). This application is particularly relevant for developing advanced materials and devices.

Mechanism of Action

Target of Action

It is known that similar compounds are often used as coupling agents in peptide synthesis , suggesting that they may interact with amino acids or proteins.

Mode of Action

It’s known that similar compounds are used in peptide synthesis , indicating that they may facilitate the formation of peptide bonds between amino acids.

Biochemical Pathways

Given its potential role in peptide synthesis , it may be involved in protein synthesis and related metabolic pathways.

Result of Action

If the compound is involved in peptide synthesis as suggested , it may influence protein structure and function, potentially affecting a wide range of cellular processes.

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the available resources.

Future Directions

The future directions for the research and application of this compound are not detailed in the available resources.